Cas no 127168-78-9 (4-fluoro-2,3-dihydro-1H-isoindole)

• Product Name: 4-fluoro-2,3-dihydro-1H-isoindole
• CAS No: 127168-78-9
• MF: C₈H₈FN
• MW: 137.154225349426
• MDL: MFCD09027772
• CID: 63861
• PubChem ID: 14795867
• Update Time: 2025-04-18

4-fluoro-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 4-Fluoroisoindoline
• 1H-ISOINDOLE, 4-FLUORO-2,3-DIHYDRO
• 4-fluoro-2,3-dihydro-1H-isoindole
• 4-fluoranyl-2,3-dihydro-1H-isoindole
• QC-9745
• F90100
• 1H-Isoindole, 4-fluoro-2,3-dihydro-
• UDBMWFNXDSVYBR-UHFFFAOYSA-N
• FT-0750723
• 127168-78-9
• W-200998
• DTXSID60564158
• AKOS000283833
• SB64099
• SCHEMBL330078
• MFCD09027772
• 4-fluoro-isoindoline
• EN300-250158
• BS-20560
• A805652
• F14710
• DTXCID40514934
• DB-009201

• MDL： MFCD09027772
• Inchi： 1S/C8H8FN/c9-8-3-1-2-6-4-10-5-7(6)8/h1-3,10H,4-5H2
• InChI Key： UDBMWFNXDSVYBR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2CNCC=21

Computed Properties

• Exact Mass: 137.06400
• Monoisotopic Mass: 137.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Density: 1.154
• Boiling Point: 202.2 °C at 760 mmHg
• Flash Point: 202.2 °C at 760 mmHg
• Refractive Index: 1.538
• PSA: 12.03000
• LogP: 1.75770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles